Cas no 144284-24-2 (2,3,4-Trifluorobenzyl Alcohol)

• Product Name: 2,3,4-Trifluorobenzyl Alcohol
• CAS No: 144284-24-2
• MF: C₇H₅F₃O
• MW: 162.109212636948
• MDL: MFCD00083551
• CID: 64844
• PubChem ID: 2777027
• Update Time: 2025-05-26

2,3,4-Trifluorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (2,3,4-Trifluorophenyl)methanol
• 2,3,4-Trifluorobenzyl alcohol
• 2,3,4-Trifluorobenzenemethanol
• J-506868
• FT-0609385
• LOZFHOHUIYBNCJ-UHFFFAOYSA-N
• DTXSID20380336
• AC-12998
• 144284-24-2
• PS-10187
• 2,3,4-trifluorobenzylalcohol
• SCHEMBL698604
• CS-0195146
• Benzenemethanol, 2,3,4-trifluoro-
• A808199
• AKOS009158517
• 2,3,4-Trifluorobenzyl alcohol, AldrichCPR
• Z1183459266
• MFCD00083551
• EN300-129721
• DB-001200
• 2,3,4-Trifluorobenzyl Alcohol

• MDL： MFCD00083551
• Inchi： 1S/C7H5F3O/c8-5-2-1-4(3-11)6(9)7(5)10/h1-2,11H,3H2
• InChI Key： LOZFHOHUIYBNCJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CO)F)F

Computed Properties

• Exact Mass: 162.02900
• Monoisotopic Mass: 162.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.285
• Melting Point: No data available
• Boiling Point: 195.5±35.0 °C at 760 mmHg
• Flash Point: 84.5±20.4 °C
• Refractive Index: 1.47
• PSA: 20.23000
• LogP: 1.59620
• Solubility: Not determined

2,3,4-Trifluorobenzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2,3,4-Trifluorobenzyl Alcohol

Recent Advances in the Application of 2,3,4-Trifluorobenzyl Alcohol (CAS: 144284-24-2) in Chemical Biology and Pharmaceutical Research

2,3,4-Trifluorobenzyl alcohol (CAS: 144284-24-2) is a fluorinated aromatic alcohol that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This compound serves as a critical building block in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have highlighted its role in enhancing drug-like properties, such as improved metabolic stability and membrane permeability, making it a valuable scaffold in medicinal chemistry.

One of the most notable applications of 2,3,4-trifluorobenzyl alcohol is its use as an intermediate in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to modulate the pharmacokinetic and pharmacodynamic properties of therapeutic agents. Researchers have recently explored its incorporation into novel kinase inhibitors and antimicrobial agents, where the trifluoromethyl group contributes to enhanced binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a 2,3,4-trifluorobenzyl alcohol-derived compound in targeting resistant bacterial strains, showcasing its potential in addressing antibiotic resistance.

In addition to its pharmaceutical applications, 2,3,4-trifluorobenzyl alcohol has been investigated for its role in material science. Its ability to act as a precursor for fluorinated polymers and liquid crystals has been explored in recent patents and academic publications. These materials exhibit unique properties such as thermal stability and low surface energy, making them suitable for advanced coatings and electronic devices. A 2024 study in Advanced Materials highlighted the use of this compound in the development of next-generation organic semiconductors, underscoring its cross-disciplinary relevance.

The synthetic methodologies for 2,3,4-trifluorobenzyl alcohol have also seen advancements. Recent literature describes improved catalytic processes for its production, emphasizing green chemistry principles. For example, a 2023 report in Organic Process Research & Development detailed a novel enzymatic reduction route that minimizes waste and improves yield, aligning with the growing demand for sustainable chemical synthesis. These innovations not only enhance the accessibility of the compound but also reduce its environmental footprint.

Looking ahead, the potential of 2,3,4-trifluorobenzyl alcohol in drug discovery and material science remains vast. Ongoing research is exploring its utility in targeted drug delivery systems and as a modifier for biomaterials. As the field continues to evolve, this compound is poised to play a pivotal role in bridging chemical biology and pharmaceutical innovation. Future studies are expected to further elucidate its mechanisms of action and expand its applications, solidifying its status as a cornerstone in fluorinated chemistry.